2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide

• IUPAC Name: 2-(furan-2-ylmethylamino)-5-nitro-N-phenylbenzamide
• InChI: InChI=1S/C18H15N3O4/c22-18(20-13-5-2-1-3-6-13)16-11-14(21(23)24)8-9-17(16)19-12-15-7-4-10-25-15/h1-11,19H,12H2,(H,20,22)
• InChI Key: JKDANVQOCLNWJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCC3=CC=CO3
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential as an anticancer agent. It belongs to the class of benzamide derivatives and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide involves the inhibition of various cellular pathways that are essential for cancer cell survival. The compound induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2. It also inhibits the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. Furthermore, it has been reported to inhibit the NF-κB pathway, which is involved in inflammation and cancer development.
Biochemical and physiological effects:
2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide has been shown to have both biochemical and physiological effects. The compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also inhibits various cellular pathways that are essential for cancer cell survival. In addition, it has been reported to have anti-inflammatory and antioxidant effects, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide in lab experiments include its potency as an anticancer agent, its ability to induce apoptosis in cancer cells, and its inhibitory effects on various cellular pathways. However, the compound has some limitations, including its low solubility in water, which may affect its bioavailability and pharmacokinetics. Additionally, further studies are needed to investigate its toxicity and potential side effects.

Future Directions

There are several future directions for research on 2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide. One direction is to investigate its potential as a combination therapy with other anticancer agents. Another direction is to study its effects on cancer stem cells, which are a small population of cells that are resistant to chemotherapy and radiation therapy. Additionally, further studies are needed to investigate its toxicity and potential side effects in vivo. Finally, the development of more efficient synthesis methods for the compound may improve its availability and potential for clinical use.
Conclusion:
In conclusion, 2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide is a promising compound for anticancer therapy. Its ability to inhibit the growth of cancer cells by inducing apoptosis and inhibiting various cellular pathways makes it a potential candidate for future drug development. However, further studies are needed to investigate its toxicity and potential side effects in vivo. Additionally, the development of more efficient synthesis methods may improve its availability and potential for clinical use.

Scientific Research Applications

2-[(2-furylmethyl)amino]-5-nitro-N-phenylbenzamide has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer. The compound induces apoptosis in cancer cells by activating the caspase pathway. Additionally, it has been reported to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients to cancer cells.